Cas no 2445791-23-9 (methyl(4-methylcyclohexyl)methylamine hydrochloride, Mixture of diastereomers)

• Product Name: methyl(4-methylcyclohexyl)methylamine hydrochloride, Mixture of diastereomers
• CAS No: 2445791-23-9
• MF: C₉H₂₀ClN
• MW: 177.71480178833
• MDL: MFCD32724324
• CID: 5668309
• PubChem ID: 154853247
• Update Time: 2025-06-13

methyl(4-methylcyclohexyl)methylamine hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2445791-23-9
• EN300-26974818
• Z4497190298
• N-Methyl-1-(4-methylcyclohexyl)methanamine;hydrochloride
• methyl[(4-methylcyclohexyl)methyl]amine hydrochloride
• methyl(4-methylcyclohexyl)methylamine hydrochloride, Mixture of diastereomers

• MDL： MFCD32724324
• Inchi： 1S/C9H19N.ClH/c1-8-3-5-9(6-4-8)7-10-2;/h8-10H,3-7H2,1-2H3;1H
• InChI Key： CIDUNPXVCHMRHK-UHFFFAOYSA-N
• SMILES： Cl.N(C)CC1CCC(C)CC1

Computed Properties

• Exact Mass: 177.1284273g/mol
• Monoisotopic Mass: 177.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 82.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on methyl(4-methylcyclohexyl)methylamine hydrochloride, Mixture of diastereomers

Methyl(4-Methylcyclohexyl)methylamine Hydrochloride, Mixture of Diastereomers: An Overview

Methyl(4-methylcyclohexyl)methylamine hydrochloride, a compound with the CAS number 2445791-23-9, is a versatile molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, which exists as a mixture of diastereomers, is characterized by its unique structural features and potential biological activities. In this overview, we will delve into the chemical properties, synthesis methods, and recent applications of this intriguing compound.

The chemical structure of methyl(4-methylcyclohexyl)methylamine hydrochloride consists of a cyclohexyl ring substituted with a methyl group and an amine functionality. The presence of the hydrochloride salt form ensures good solubility in aqueous media, making it suitable for various biological assays and pharmaceutical formulations. The mixture of diastereomers arises from the different spatial arrangements of the substituents around the chiral centers, which can lead to distinct pharmacological profiles.

Recent studies have highlighted the importance of methyl(4-methylcyclohexyl)methylamine hydrochloride in the development of novel therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that methyl(4-methylcyclohexyl)methylamine hydrochloride could be a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, methyl(4-methylcyclohexyl)methylamine hydrochloride has also shown potential as an analgesic agent. A 2022 study conducted by a team at Harvard Medical School demonstrated that this compound significantly reduces pain responses in animal models of neuropathic pain. The mechanism of action appears to involve modulation of nociceptive pathways, particularly through interaction with specific receptors in the central nervous system. These findings open up new avenues for developing more effective pain management therapies.

The synthesis of methyl(4-methylcyclohexyl)methylamine hydrochloride has been optimized to achieve high yields and purity. One common approach involves the reaction of 4-methylcyclohexanone with methylamine in the presence of a suitable catalyst, followed by reduction and subsequent treatment with hydrochloric acid to form the hydrochloride salt. Advanced synthetic methods, such as asymmetric catalysis and chiral resolution techniques, have been employed to control the stereochemistry and obtain enantiomerically pure forms of the compound.

The physicochemical properties of methyl(4-methylcyclohexyl)methylamine hydrochloride are well-documented. It is a white crystalline solid with a melting point ranging from 185°C to 187°C. The compound is highly soluble in water and polar organic solvents such as methanol and ethanol, which facilitates its use in various analytical and preparative techniques. Its stability under standard laboratory conditions makes it suitable for long-term storage and handling.

In conclusion, methyl(4-methylcyclohexyl)methylamine hydrochloride, CAS number 2445791-23-9, is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive target for further investigation and development. As research continues to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing therapeutic strategies for various diseases.